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Cat. No.: B1158836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological effects of two synthetic

cathinones, 2-Fluoroethcathinone (2-FEC) and 2-Fluoromethcathinone (2-FMC). While

quantitative data for 2-FMC is available, a notable scarcity of published research on 2-FEC

necessitates a partially qualitative comparison based on established structure-activity

relationships within the cathinone class.

Executive Summary
2-Fluoromethcathinone (2-FMC) is a psychostimulant that primarily acts as a dopamine and

norepinephrine releasing agent with minimal interaction with the serotonin transporter. In

contrast, specific pharmacological data for 2-Fluoroethcathinone (2-FEC) is not available in

peer-reviewed literature, and its physiological and toxicological properties are largely

considered unknown. However, based on structure-activity relationships of synthetic

cathinones, it is hypothesized that the N-ethyl substitution in 2-FEC (compared to the N-methyl

group in 2-FMC) may enhance its potency as a dopamine transporter ligand.

Quantitative Pharmacological Data
The following table summarizes the available quantitative data for 2-FMC's interaction with

monoamine transporters. No quantitative data for 2-FEC is currently available.
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Compound Assay Target Value Reference

2-

Fluoromethcathin

one (2-FMC)

Monoamine

Release

Dopamine

Transporter

(DAT)

EC₅₀ = 48.7 nM [1]

Monoamine

Release

Norepinephrine

Transporter

(NET)

85% release at

10 µM
[2]

Monoamine

Release

Serotonin

Transporter

(SERT)

Inactive [1]

2-

Fluoroethcathino

ne (2-FEC)

Monoamine

Release/Uptake

Inhibition

DAT, NET, SERT
Data Not

Available

EC₅₀ (Half-maximal effective concentration): The concentration of a drug that gives half of the

maximal response.

Inferred Pharmacological Profile of 2-
Fluoroethcathinone (2-FEC)
Based on established structure-activity relationships for synthetic cathinones, the following

inferences can be made about the potential pharmacological profile of 2-FEC relative to 2-

FMC:

Dopamine Transporter (DAT) Activity: The N-ethyl substitution in 2-FEC, in place of the N-

methyl group in 2-FMC, is predicted to increase its potency at the dopamine transporter.

Studies on other cathinone analogs have demonstrated that increasing the N-alkyl chain

length from methyl to ethyl can enhance DAT inhibition potency.

Norepinephrine Transporter (NET) Activity: It is likely that 2-FEC also interacts with the

norepinephrine transporter, similar to 2-FMC and other cathinones. The relative potency

compared to 2-FMC is unknown.
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Serotonin Transporter (SERT) Activity: Given that 2-FMC shows little to no activity at the

serotonin transporter, and that 2-substituted cathinones generally exhibit low SERT potency,

it is probable that 2-FEC also has weak or negligible effects on serotonin reuptake or

release.

Mechanism of Action: Monoamine Transporter
Interaction
Both 2-FMC and likely 2-FEC belong to the class of monoamine releasing agents. These

compounds interact with dopamine, norepinephrine, and serotonin transporters on the

presynaptic neuronal membrane. Their primary mechanism involves reversing the normal

direction of transporter function, leading to the non-vesicular release of neurotransmitters from

the presynaptic terminal into the synaptic cleft. This surge in extracellular monoamines is

responsible for their stimulant effects.
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Preparation of rat brain synaptosomes
or transporter-expressing cells

Preload with radiolabeled monoamine
(e.g., [3H]dopamine)

Wash to remove excess
radiolabel

Incubate with test compound
(2-FMC or 2-FEC)

Collect supernatant containing
released radiolabel

Quantify radioactivity using
liquid scintillation counting

Calculate EC50 and Emax values

 

Preparation of transporter-expressing
cells (e.g., HEK-293)

Pre-incubate cells with test
compound (2-FMC or 2-FEC)

Add radiolabeled monoamine
(e.g., [3H]dopamine)

Incubate for a short period

Terminate uptake by washing
with ice-cold buffer

Lyse cells

Quantify intracellular radioactivity

Calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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